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Compound of Interest

Compound Name: Triethylene glycol diacrylate

Cat. No.: B157822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of research-grade triethylene glycol
diacrylate (TEGDA), a versatile crosslinking agent with significant applications in biomaterials,

drug delivery, and polymer science. This document details commercial suppliers, technical

specifications, experimental protocols, and key chemical pathways to assist researchers in

sourcing and effectively utilizing this monomer.

Commercial Suppliers and Product Specifications
Sourcing high-purity TEGDA is critical for reproducible research outcomes. Research-grade

TEGDA is typically characterized by high purity (often ≥97%), low moisture content, and the

presence of a polymerization inhibitor to ensure stability. Below is a comparison of

commercially available research-grade TEGDA from various suppliers.

Table 1: Commercial Suppliers of Research-Grade Triethylene Glycol Diacrylate
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Supplier
Product
Name/Number

Purity/Assay Inhibitor Key Features

Sigma-Aldrich

Tri(ethyleneglyco

l) diacrylate

(Product No.

763977)

97%
≤1000 ppm

MEHQ

Quality Level

100, suitable for

polymerization

reactions.[1]

Kyfora Bio

Triethylene

glycol diacrylate

(TriEGDA)

(Product No.

02655)

Information not

specified

Information not

specified

Marketed as a

crosslinking

monomer for

synthesizing

hydrogels for

drug delivery.

Polysciences,

Inc.

Triethylene

glycol diacrylate

(TriEGDA)

Information not

specified

Information not

specified

Noted for use in

UV curing

coatings and as

a PEG-

containing

crosslinker for

drug delivery

hydrogels.

Adakem Kimya

Ltd

Triethylene

Glycol Diacrylate

(TEGDA)

≥98%
Information not

specified

Low-viscosity,

difunctional

acrylate

monomer for

UV/EB-curable

systems.[1]

Guangdong

Lencolo New

Material Co.,

LTD

L-

61029(TEGDA)

Triethylene

glycol diacrylate

Information not

specified
400-600 ppm

Good

hydrophilicity,

flexibility, and

impact strength.

[2]

Dayang Chem

(Hangzhou)

Co.,Ltd

Triethylene

glycol diacrylate

Industrial

Grade/99%

Information not

specified

Available in

various grades
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from research to

industrial scale.

QINGDAO

RENAS

POLYMER

MATERIAL CO.

Triethylene

Glycol Diacrylate
>98%

200-400 ppm

MEHQ

Specified for UV-

curable

materials, resin

synthesis, and

functional

coatings.

Table 2: Physical and Chemical Properties of Triethylene Glycol Diacrylate

Property Value

CAS Number 1680-21-3

Molecular Formula C12H18O6

Molecular Weight 258.27 g/mol

Appearance Clear, colorless liquid

Density 1.110 g/mL at 25 °C[1]

Refractive Index n20/D 1.464[1]

Viscosity 10-20 cP at 25 °C[2]

Boiling Point >300 °C

Flash Point 146.4 °C[2]

Synthesis Pathway
The synthesis of triethylene glycol diacrylate typically involves the esterification of triethylene

glycol with acrylic acid or its derivatives, such as acryloyl chloride. The following diagram

illustrates a common synthetic route.
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A typical synthesis pathway for triethylene glycol diacrylate.

Quality Control Workflow for Research-Grade
TEGDA
Ensuring the quality and purity of TEGDA is paramount for its use in sensitive research

applications. A typical quality control workflow involves a series of analytical tests to verify the

identity and purity of the final product.
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A generalized quality control workflow for research-grade TEGDA.
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Experimental Protocol: Synthesis of TEGDA
Hydrogels for Drug Delivery
This protocol describes the fabrication of TEGDA hydrogels via photopolymerization, a

common method for creating hydrogel networks for controlled drug release studies.[3]

Materials:

Triethylene glycol diacrylate (TEGDA)

Photoinitiator (e.g., 2-hydroxy-2-methyl-1-phenyl-propan-1-one, such as Irgacure 1173)

Phosphate-buffered saline (PBS, pH 7.4)

Hydrophilic drug of interest

UV lamp (365 nm)

Molds (e.g., polydimethylsiloxane (PDMS) molds)

Methodology:

Preparation of the Prepolymer Solution:

In a light-protected vial, dissolve the desired concentration of TEGDA (e.g., 20-50% w/v) in

PBS.

Add the photoinitiator to the TEGDA solution at a concentration of 0.05-0.5% (w/v).

Vortex the solution until the photoinitiator is completely dissolved.

For in situ drug loading, dissolve the desired amount of the hydrophilic drug in the

prepolymer solution.

Casting and Curing:

Pipette the prepolymer solution into the molds.
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Place the molds under a UV lamp and expose the solution to UV light for 5-15 minutes to

initiate polymerization and crosslinking. Curing time may vary depending on UV intensity

and the concentrations of prepolymer and photoinitiator.

Washing and Swelling:

Carefully remove the crosslinked hydrogels from the molds.

Wash the hydrogels extensively with deionized water or PBS for 24-48 hours, with

frequent changes of the washing solution, to remove any unreacted monomers and

photoinitiator.

Drug Release Study:

Place a drug-loaded hydrogel of known weight and drug content into a known volume of

release medium (e.g., 10 mL of PBS) in a sealed container.

Maintain the container in a shaking incubator at 37°C and a constant agitation speed (e.g.,

100 rpm).

At predetermined time intervals, withdraw a small aliquot of the release medium and

replace it with an equal volume of fresh, pre-warmed release medium.

Analyze the drug concentration in the withdrawn aliquots using a suitable analytical

method (e.g., UV-Vis spectrophotometry or HPLC).

Polymerization Mechanism: Free Radical
Polymerization of TEGDA
The crosslinking of TEGDA to form a hydrogel network typically proceeds via a free-radical

polymerization mechanism. This chain-growth process consists of three main stages: initiation,

propagation, and termination.
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The free-radical polymerization mechanism of triethylene glycol diacrylate.

This technical guide provides a foundational understanding of research-grade triethylene
glycol diacrylate for its application in scientific research, particularly in the fields of materials

science and drug development. For specific applications, it is recommended to consult the

detailed technical documentation provided by the respective suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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